(4-Methylnaphthalen-1-yl)methanol
Overview
Description
“(4-Methylnaphthalen-1-yl)methanol” is a chemical compound with the molecular formula C12H12O . It is also known by its CAS number 57322-44-8 .
Molecular Structure Analysis
The molecular structure of “(4-Methylnaphthalen-1-yl)methanol” consists of a naphthalene ring with a methyl group attached at the 4th position and a methanol group attached at the 1st position .Chemical Reactions Analysis
“(4-Methylnaphthalen-1-yl)methanol” can be produced from nitrobenzene by dioxygenation .Physical And Chemical Properties Analysis
“(4-Methylnaphthalen-1-yl)methanol” has a molecular weight of 172.22 g/mol . Other physical and chemical properties like XLogP3, Hydrogen Bond Donor Count, Hydrogen Bond Acceptor Count, Rotatable Bond Count, Exact Mass, Monoisotopic Mass, Topological Polar Surface Area, Heavy Atom Count, Formal Charge, and Complexity are also available .Scientific Research Applications
Molecular Modeling and Simulation
(4-Methylnaphthalen-1-yl)methanol: is utilized in molecular modeling and simulation programs like Amber, GROMACS, Avogadro, Pymol, Chimera, Blender, and VMD . These tools are essential for visualizing molecular interactions and dynamics, which can be pivotal in drug design and understanding biological processes .
Bioconversion with Cytochrome P450
The compound is a substrate for bioconversion experiments using cytochrome P450 BM3 variant F87V . This enzyme, expressed in recombinant E. coli , can hydroxylate various substituted naphthalenes, including (4-Methylnaphthalen-1-yl)methanol , leading to the production of mono-hydroxylated derivatives .
Enzymatic Reactions in Organic Synthesis
(4-Methylnaphthalen-1-yl)methanol: can be involved in enzymatic reactions that are challenging to perform through traditional organic synthesis. Cytochromes P450, for instance, can hydroxylate this compound in a regio- and stereo-specific manner, which is significant for creating complex organic molecules .
Biomethanol Production
In the context of renewable energy, (4-Methylnaphthalen-1-yl)methanol could potentially be used as a precursor or an intermediate in the biocatalytic pathways for biomethanol production. This process is environmentally friendly and uses microbial biocatalysts to convert carbon sources into methanol .
Pharmacological Research
The bioconversion of (4-Methylnaphthalen-1-yl)methanol can lead to the creation of pharmacologically active derivatives. These derivatives can be tested for various biological activities, contributing to the discovery of new drugs and therapeutic agents .
Chemical Education and Research
(4-Methylnaphthalen-1-yl)methanol: can be used in educational settings to demonstrate principles of organic chemistry and biochemistry. It serves as a practical example of how chemical compounds are transformed through biological systems .
Industrial Biocatalysis
The compound’s ability to undergo bioconversion makes it a candidate for industrial biocatalysis applications. It can be used to study and optimize biocatalytic processes, which are crucial for sustainable industrial chemistry .
Environmental Biotechnology
(4-Methylnaphthalen-1-yl)methanol: may also play a role in environmental biotechnology, particularly in the biodegradation of aromatic hydrocarbons. Understanding its interactions with microbial enzymes can help in developing strategies for environmental remediation .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that methanol and its derivatives often interact with enzymes such ascytochrome P450s . These enzymes are involved in a wide range of biological processes, including the metabolism of xenobiotics, fatty acids, and steroids .
Mode of Action
It is known that methanol and its derivatives can undergooxidation reactions mediated by enzymes like cytochrome P450s . This process can lead to the formation of various metabolites, which can have different biological effects .
Biochemical Pathways
It is known that methanol and its derivatives can affect themetabolism of fatty acids and other biological molecules . The oxidation of these compounds can lead to changes in cellular processes and signaling pathways .
Pharmacokinetics
It is known that methanol and its derivatives are generallysoluble in organic solvents , which could potentially influence their absorption and distribution in the body. The metabolism of these compounds is often mediated by enzymes like cytochrome P450s .
Result of Action
It is known that the oxidation of methanol and its derivatives can lead to the formation of various metabolites . These metabolites can have different biological effects, depending on their structure and the cellular context .
Action Environment
The action, efficacy, and stability of (4-Methylnaphthalen-1-yl)methanol can be influenced by various environmental factors. For instance, the presence of organic solvents can affect the solubility of this compound, potentially influencing its absorption and distribution in the body . Additionally, the activity of enzymes like cytochrome P450s, which are involved in the metabolism of this compound, can be affected by various factors, including pH, temperature, and the presence of other substances .
properties
IUPAC Name |
(4-methylnaphthalen-1-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O/c1-9-6-7-10(8-13)12-5-3-2-4-11(9)12/h2-7,13H,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RRSGUDDGNKMFRY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C2=CC=CC=C12)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00299154 |
Source
|
| Record name | (4-methylnaphthalen-1-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00299154 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Methylnaphthalen-1-yl)methanol | |
CAS RN |
57322-44-8 |
Source
|
| Record name | 4-Methyl-1-naphthalenemethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=57322-44-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 128466 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057322448 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 57322-44-8 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=128466 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | (4-methylnaphthalen-1-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00299154 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-METHYL-1-NAPHTHALENEMETHANOL | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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